Cas no 2172327-88-5 ({7-methyl-3-oxo-2-oxaspiro4.5decan-1-yl}methanesulfonyl fluoride)

• Product Name: {7-methyl-3-oxo-2-oxaspiro4.5decan-1-yl}methanesulfonyl fluoride
• CAS No: 2172327-88-5
• MF: C₁₁H₁₇FO₄S
• MW: 264.313686132431
• CID: 6118809
• PubChem ID: 165871046
• Update Time: 2025-07-13

{7-methyl-3-oxo-2-oxaspiro4.5decan-1-yl}methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• {7-methyl-3-oxo-2-oxaspiro4.5decan-1-yl}methanesulfonyl fluoride
• EN300-1479165
• 2172327-88-5
• {7-methyl-3-oxo-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl fluoride

• Inchi： 1S/C11H17FO4S/c1-8-3-2-4-11(5-8)6-10(13)16-9(11)7-17(12,14)15/h8-9H,2-7H2,1H3
• InChI Key： ZEAKNVCFCUXSIR-UHFFFAOYSA-N
• SMILES： S(CC1C2(CC(=O)O1)CCCC(C)C2)(=O)(=O)F

Computed Properties

• Exact Mass: 264.08315835g/mol
• Monoisotopic Mass: 264.08315835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 68.8Ų

Additional information on {7-methyl-3-oxo-2-oxaspiro4.5decan-1-yl}methanesulfonyl fluoride

Introduction to {7-methyl-3-oxo-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl fluoride (CAS No. 2172327-88-5)

{7-methyl-3-oxo-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl fluoride, with the CAS number 2172327-88-5, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique spirocyclic structure and the presence of a methanesulfonyl fluoride functional group, which imparts specific chemical and biological properties.

The spirocyclic structure of {7-methyl-3-oxo-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl fluoride is particularly noteworthy due to its potential for enhancing the stability and bioavailability of the compound. Spirocycles are known for their ability to improve the pharmacokinetic properties of drug candidates, making them valuable scaffolds in drug discovery and development. The presence of the methanesulfonyl fluoride group further adds to the compound's reactivity and potential for forming covalent bonds with biological targets.

Recent studies have explored the applications of {7-methyl-3-oxo-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl fluoride in various therapeutic areas. One notable area of research is its potential as a covalent inhibitor for specific protein targets. Covalent inhibitors are a class of drugs that form irreversible bonds with their targets, leading to prolonged inhibition and potentially higher efficacy compared to non-covalent inhibitors. This property makes {7-methyl-3-oxo-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl fluoride an attractive candidate for targeting proteins involved in diseases such as cancer, neurodegenerative disorders, and infectious diseases.

In the context of cancer research, {7-methyl-3-oxo-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl fluoride has been investigated for its ability to inhibit kinases, which are key enzymes involved in cell signaling pathways that are often dysregulated in cancer cells. Kinase inhibitors have been successful in treating various types of cancer, and the unique structure of {7-methyl-3-oxy-spiro[4.5]decan-1-y}methanesulfonyl fluoride may offer new opportunities for developing more effective and selective inhibitors.

Beyond its potential as a therapeutic agent, {7-methyl-3-oxy-spiro[4.5]decan-1-y}methanesulfonyl fluoride has also been studied for its use as a synthetic intermediate in organic synthesis. The methanesulfonyl fluoride group can be readily converted into other functional groups through various chemical reactions, making it a versatile building block for the synthesis of complex molecules. This versatility is particularly valuable in the development of new materials and pharmaceuticals.

The synthesis of {7-methyl-3-oxy-spiro[4.5]decan-1-y}methanesulfonyl fluoride typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for producing this compound, which is crucial for its widespread application in both research and industrial settings.

In terms of safety and handling, {7-methyl-3-oxy-spiro[4.5]decan-1-y}methanesulfonyl fluoride should be managed with standard laboratory precautions due to its reactivity and potential health effects. Researchers working with this compound are advised to follow established guidelines for handling hazardous chemicals, including the use of personal protective equipment (PPE) and proper ventilation.

To summarize, {7-methyl-3-oxy-spiro[4.5]decan-1-y}methanesulfonyl fluoride (CAS No. 2172327-88-5) is a promising compound with diverse applications in medicinal chemistry, organic synthesis, and materials science. Its unique spirocyclic structure and methanesulfonyl fluoride functional group make it an attractive candidate for developing novel therapeutics and synthetic intermediates. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in modern chemical research.